Methyl 2-[[2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate

• IUPAC Name: methyl 2-[[2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C17H16N6O3S/c1-26-16(25)12-6-2-3-7-13(12)20-14(24)10-27-17-22-21-15(23(17)18)11-5-4-8-19-9-11/h2-9H,10,18H2,1H3,(H,20,24)
• InChI Key: YBHLCBZSZSHMNY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CN=CC=C3
• Molecular Formula: C17H16N6O3S
• Molecular Weight: 384.4 g/mol

Description

Methyl 2-[[2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C17H16N6O3S and its molecular weight is 384.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Systems

Researchers have demonstrated the utility of related chemical structures in synthesizing diverse heterocyclic systems, which are foundational in developing new drugs and materials with unique properties. For example, the synthesis of fused pyrimidinones, pyridazinones, triazolopyrimidinones, and other heterocyclic compounds has been achieved using similar methyl compounds as reagents. These compounds show potential in various fields, including pharmaceuticals, due to their structural diversity and potential biological activities (R. Toplak et al., 1999; Lovro Selič & B. Stanovnik, 1997).

Antitumor Activity

Derivatives synthesized from similar compounds have been evaluated for their antitumor activity. For instance, asymmetric bis(s-triazole Schiff-base)s bearing functionalized side-chains have been designed and synthesized, showing promising in vitro antitumor activity against various cell lines. This suggests that methyl 2-[[2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate could serve as a precursor in developing novel antitumor agents (Guo-qiang Hu et al., 2008).

Drug Delivery Systems

Innovative drug delivery systems utilizing similar chemical structures have been researched to enhance the bioavailability and efficacy of lipophilic drugs. Encapsulation in water-soluble metalla-cages has been explored as a method to deliver functionalized pyrenyl derivatives, indicating potential applications in designing more effective drug delivery mechanisms (J. Mattsson et al., 2010).

Antimicrobial and Antioxidant Activities

Compounds synthesized from similar chemical structures have been evaluated for their antimicrobial and antioxidant activities. These studies suggest the potential for developing new antimicrobial agents targeting various pathogens, further highlighting the broad applicability of such compounds in medical and pharmaceutical research (S. Awad et al., 2015).